N-(2-Acryloyloxyethyl)-N,N-dimethyl-N-(3-sulfopropyl)ammonium betaine
Overview
Description
“N-(2-Acryloyloxyethyl)-N,N-dimethyl-N-(3-sulfopropyl)ammonium betaine” is also known as DMAPS, 2-(N-3-Sulfopropyl-N,N-dimethyl ammonium)ethyl methacrylate . It is a hygroscopic, zwitterionic monomer used in the synthesis of polysulfobetaines . Polysulfobetaines are electrically neutral polymers that contain both cationic and anionic groups within a single monomer unit .
Molecular Structure Analysis
The linear formula of this compound is H2C=C(CH3)CO2CH2CH2N(CH3)2(CH2)3SO3 . The molecular weight is 279.35 .Physical And Chemical Properties Analysis
This compound is hygroscopic . It has a melting point of 150-155 °C (lit.) . The refractive index and density are not provided in the search results.Scientific Research Applications
N-(2-Acryloyloxyethyl)-N,N-dimethyl-N-(3-sulfopropyl)ammonium betaine has been used in a variety of scientific research applications. It has been used in protein purification, bioseparation, and drug delivery. This compound has also been used in the study of protein-protein interactions, membrane proteins, and enzyme kinetics. It has also been used to study the structure and function of proteins, and as a stabilizer for proteins and other biological molecules.
Mechanism of Action
Target of Action
N-(2-Acryloyloxyethyl)-N,N-dimethyl-N-(3-sulfopropyl)ammonium betaine, also known as DMAPS , is a hygroscopic, zwitterionic monomer used in the synthesis of polysulfobetaines . Polysulfobetaines are electrically neutral polymers that contain both cationic and anionic groups within a single monomer unit . The primary targets of DMAPS are the components involved in the synthesis of polysulfobetaines .
Mode of Action
DMAPS interacts with its targets by participating in the polymerization process to form polysulfobetaines . The compound’s zwitterionic nature allows it to interact with both positive and negative charges, facilitating the formation of these neutral polymers .
Biochemical Pathways
The biochemical pathways affected by DMAPS primarily involve the synthesis of polysulfobetaines . These pathways lead to the production of polymers with interesting properties such as antielectrolyte behavior in aqueous salt solutions, biocompatibility, and hemocompatibility .
Result of Action
The result of DMAPS’s action is the formation of polysulfobetaines . These polymers have unique properties that make them useful in many biomedical applications such as drug delivery and drug formulation .
Advantages and Limitations for Lab Experiments
N-(2-Acryloyloxyethyl)-N,N-dimethyl-N-(3-sulfopropyl)ammonium betaine has several advantages for use in laboratory experiments. It is a highly hydrophilic and non-ionic surfactant, which makes it ideal for a variety of applications. Additionally, it is a highly effective stabilizer for proteins and other biological molecules. However, this compound is also known to be toxic to some cells and organisms, so it should be used with caution in laboratory experiments.
Future Directions
There are a variety of potential future directions for the use of N-(2-Acryloyloxyethyl)-N,N-dimethyl-N-(3-sulfopropyl)ammonium betaine. It could be used to develop new methods for protein purification and bioseparation. Additionally, it could be used to develop new methods for drug delivery and to study the structure and function of proteins. It could also be used to study protein-protein interactions and enzyme kinetics. Furthermore, it could be used to develop new methods for stabilizing proteins and other biological molecules. Finally, it could be used to develop new methods for studying the effects of surfactants on cells and organisms.
properties
IUPAC Name |
3-[dimethyl(2-prop-2-enoyloxyethyl)azaniumyl]propane-1-sulfonate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NO5S/c1-4-10(12)16-8-7-11(2,3)6-5-9-17(13,14)15/h4H,1,5-9H2,2-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQRNRKASNNVFAJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[N+](C)(CCCS(=O)(=O)[O-])CCOC(=O)C=C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19NO5S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601123629 |
Source
|
| Record name | 1-Propanaminium, N,N-dimethyl-N-[2-[(1-oxo-2-propen-1-yl)oxy]ethyl]-3-sulfo-, inner salt | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601123629 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
265.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
88992-91-0 |
Source
|
| Record name | 1-Propanaminium, N,N-dimethyl-N-[2-[(1-oxo-2-propen-1-yl)oxy]ethyl]-3-sulfo-, inner salt | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=88992-91-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Propanaminium, N,N-dimethyl-N-[2-[(1-oxo-2-propen-1-yl)oxy]ethyl]-3-sulfo-, inner salt | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601123629 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Dimethyl[2-[(1-oxoallyl)oxy]ethyl][3-sulphopropyl]ammonium hydroxide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.081.298 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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